Cas no 142115-17-1 (Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-)
142115-17-1 structure
Product Name:Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-
CAS No:142115-17-1
MF:C26H20O10
MW:492.431008338928
CID:233421
PubChem ID:44566967
Update Time:2025-04-19
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-
- Isosalvianolic acid C
- Benzenepropanoic acid,3,4-dihydroxy-a-[[1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,[R-(E)]-
- Benzenepropanoicacid, 3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,(aR)- (9CI)
- Dibenz[b,f]oxepin, benzenepropanoic acid deriv.
- (alphaR)-3,4-Dihydroxy-alpha-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-benzenepropanoic acid
- FS-7810
- HY-122967
- (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(2,3,10-trihydroxybenzo[b][1]benzoxepin-7-yl)prop-2-enoyl]oxypropanoic acid
- CS-0090771
- 142115-17-1
- SCHEMBL16421127
- AKOS040760484
- CHEMBL464633
- (R,E)-3-(3,4-Dihydroxyphenyl)-2-((3-(4,7,8-trihydroxydibenzo[b,f]oxepin-1-yl)acryloyl)oxy)propanoic acid
- DA-64566
- (2R)-3-(3,4-dihydroxyphenyl)-2-((E)-3-(2,3,10-trihydroxybenzo(b)(1)benzoxepin-7-yl)prop-2-enoyl)oxypropanoic acid
- Isosalvianolate C
-
- Inchi: 1S/C26H20O10/c27-17-6-1-13(9-19(17)29)10-23(26(33)34)35-24(32)8-4-14-3-7-18(28)25-16(14)5-2-15-11-20(30)21(31)12-22(15)36-25/h1-9,11-12,23,27-31H,10H2,(H,33,34)/b8-4+/t23-/m1/s1
- InChI Key: AVGRZVZQTALJJF-VURDRKPISA-N
- SMILES: O1C2C=C(C(=CC=2C=CC2C(/C=C/C(=O)O[C@@H](C(=O)O)CC3C=CC(=C(C=3)O)O)=CC=C(C1=2)O)O)O
Computed Properties
- Exact Mass: 492.10564683g/mol
- Monoisotopic Mass: 492.10564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.18
- Topological Polar Surface Area: 174Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.588±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1801-1 mg |
Isosalvianolic acid C |
142115-17-1 | 1mg |
¥3567.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I25300-5mg |
Isosalvianolic acid C |
142115-17-1 | ,HPLC≥95% | 5mg |
¥4418.0 | 2023-09-07 | |
| TargetMol Chemicals | TN1801-5 mg |
Isosalvianolic acid C |
142115-17-1 | 98% | 5mg |
¥ 5,510 | 2023-07-11 | |
| TargetMol Chemicals | TN1801-1 mL * 10 mM (in DMSO) |
Isosalvianolic acid C |
142115-17-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5610 | 2023-09-15 | |
| TargetMol Chemicals | TN1801-5mg |
Isosalvianolic acid C |
142115-17-1 | 5mg |
¥ 10360 | 2024-07-20 | ||
| A2B Chem LLC | AE66860-5mg |
Isosalvianolic acid C |
142115-17-1 | ≥98% | 5mg |
$1002.00 | 2024-04-20 | |
| TargetMol Chemicals | TN1801-1 ml * 10 mm |
Isosalvianolic acid C |
142115-17-1 | 1 ml * 10 mm |
¥ 12450 | 2024-07-20 |
Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
142115-17-1 (Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-) Related Products
- 121521-90-2(Salvianolic acid B)
- 115841-09-3(Salvianolic acid C)
- 142998-47-8(Salvianolic acid D)
- 96574-01-5(Salvianolic acid A)
- 115939-25-8(Salvianolic acid B)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent